Cas no 2102409-84-5 (1-(2,5-DIFLUORO-4-METHYLPHENYL)CYCLOPROPANE-1-CARBONITRILE)

• Product Name: 1-(2,5-DIFLUORO-4-METHYLPHENYL)CYCLOPROPANE-1-CARBONITRILE
• CAS No: 2102409-84-5
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 5701150
• PubChem ID: 138109483
• Update Time: 2025-11-02

1-(2,5-DIFLUORO-4-METHYLPHENYL)CYCLOPROPANE-1-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• CID 138109483
• 1-(2,5-DIFLUORO-4-METHYLPHENYL)CYCLOPROPANE-1-CARBONITRILE
• Cyclopropanecarbonitrile, 1-(2,5-difluoro-4-methylphenyl)-

• Inchi： 1S/C11H9F2N/c1-7-4-10(13)8(5-9(7)12)11(6-14)2-3-11/h4-5H,2-3H2,1H3
• InChI Key： MOXGGHDRAWPRRC-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=C(C)C=C2F)(C#N)CC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 298.1±40.0 °C(Predicted)

Additional information on 1-(2,5-DIFLUORO-4-METHYLPHENYL)CYCLOPROPANE-1-CARBONITRILE

Exploring the Properties and Applications of 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 2102409-84-5)

1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 2102409-84-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique combination of a difluoromethylphenyl group and a carbonitrile functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile contributes to its stability and reactivity profile. The cyclopropane ring introduces strain into the molecule, which can be exploited in various synthetic transformations. Meanwhile, the difluoro and methyl substitutions on the phenyl ring influence both the electronic properties and bioavailability of potential derivatives. These characteristics make it particularly relevant for researchers investigating fluorinated pharmaceuticals, a hot topic in medicinal chemistry due to fluorine's ability to modulate drug properties.

In pharmaceutical applications, 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile serves as a precursor for compounds targeting various disease pathways. The presence of both fluorine atoms and a nitrile group makes it attractive for developing kinase inhibitors and other small molecule therapeutics. Recent studies have explored its use in creating potential treatments for inflammatory conditions and metabolic disorders, areas receiving substantial research funding globally. The compound's structural features align well with current demands for targeted therapies with improved selectivity and reduced side effects.

The agrochemical industry has shown growing interest in 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile as well. Its structural components are found in several modern pesticides and herbicides, particularly those designed to be more environmentally friendly. The fluorine substitutions can enhance the biological activity of crop protection agents while potentially reducing application rates, addressing the agricultural sector's need for sustainable solutions. This connects with current discussions about green chemistry in agriculture and the development of next-generation plant protection products.

Synthetic approaches to 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile typically involve cyclopropanation reactions of appropriately substituted styrene derivatives, followed by introduction of the nitrile group. Researchers continue to optimize these methods to improve yields and reduce environmental impact, reflecting the broader movement toward sustainable synthesis in chemical manufacturing. Recent publications have described novel catalytic systems for such transformations, indicating ongoing innovation in this area.

From a commercial perspective, the demand for 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile has been steadily increasing. Suppliers report growing inquiries from both academic institutions and industrial research facilities, particularly those focused on fluorinated compounds and small molecule drug development. The compound's CAS number (2102409-84-5) has become an important identifier in chemical databases and procurement systems, with search volumes rising as more researchers recognize its potential applications.

Quality control and characterization of 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy confirms the structure, while high-performance liquid chromatography (HPLC) ensures purity. These analytical methods are crucial for researchers who require high-quality intermediates for their work, especially in pharmaceutical development where compound purity directly impacts biological testing results.

Storage and handling recommendations for 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile follow standard laboratory practices for organic compounds. It should be kept in a cool, dry environment, protected from moisture and strong oxidizers. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be observed when working with any chemical substance, a principle emphasized in modern chemical education and workplace safety standards.

The future research directions for 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile appear promising. Scientists are exploring its incorporation into more complex molecular architectures, particularly in the development of biologically active compounds. Its versatility as a synthetic building block positions it well for continued use in both pharmaceutical and agrochemical innovation, fields that are increasingly focused on addressing global challenges in healthcare and food security.

For researchers seeking detailed information about 1-(2,5-Difluoro-4-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 2102409-84-5, numerous scientific databases provide access to its physical properties, spectral data, and synthetic procedures. The compound's growing profile in chemical literature suggests it will remain an important tool in medicinal chemistry and agrochemical research for years to come, particularly as the scientific community continues to explore the benefits of fluorinated organic compounds in various applications.